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[(E)-2-Amino-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate [(E)-2-Amino-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate
Brand Name: Vulcanchem
CAS No.: 82970-80-7
VCID: VC0164522
InChI: InChI=1S/C23H49N2O5P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23(26)22(24)21-30-31(27,28)29-20-19-25(2,3)4/h17-18,22-23,26H,5-16,19-21,24H2,1-4H3/b18-17+
SMILES: CCCCCCCCCCCCCC=CC(C(COP(=O)([O-])OCC[N+](C)(C)C)N)O
Molecular Formula: C23H49N2O5P
Molecular Weight: 464.6 g/mol

[(E)-2-Amino-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate

CAS No.: 82970-80-7

Reference Standards

VCID: VC0164522

Molecular Formula: C23H49N2O5P

Molecular Weight: 464.6 g/mol

[(E)-2-Amino-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate - 82970-80-7

CAS No. 82970-80-7
Product Name [(E)-2-Amino-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate
Molecular Formula C23H49N2O5P
Molecular Weight 464.6 g/mol
IUPAC Name [(E)-2-amino-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate
Standard InChI InChI=1S/C23H49N2O5P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23(26)22(24)21-30-31(27,28)29-20-19-25(2,3)4/h17-18,22-23,26H,5-16,19-21,24H2,1-4H3/b18-17+
Standard InChIKey JLVSPVFPBBFMBE-ISLYRVAYSA-N
Isomeric SMILES CCCCCCCCCCCCC/C=C/C(C(COP(=O)([O-])OCC[N+](C)(C)C)N)O
SMILES CCCCCCCCCCCCCC=CC(C(COP(=O)([O-])OCC[N+](C)(C)C)N)O
Canonical SMILES CCCCCCCCCCCCCC=CC(C(COP(=O)([O-])OCC[N+](C)(C)C)N)O
Appearance Unit:50 mgSolvent:nonePurity:98+%Physical solid
Synonyms lyso-Sphingomyelin, SPC (mixture of D-erythro, L-threo isomers)
Reference 1. M. Schmuth, M. Q. Man, F. Weber, W. Gao, K. R. Feingold, P. Fritsch, P. M. Elias, W. M. Holleran., J Invest Dermatol, Sep;115(3):459-66, 20002. C. St Clair, E. R. Norwitz, K. Woensdregt, M. Cackovic, J. A. Shaw, H. Malkus, R. A. Ehrenkranz, J. L. Illuzzi., Am J Perinatol, Sep;25(8):473-80, 2008. Epub 2008 Sep 43. Andrea Huwiler et al., Journal of Lipid Research, Vol. 48 pp. 1985, 2007
PubChem Compound 5353957
Last Modified Nov 11 2021
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